3-Chloro-4-hydroxyphenylacetic acid
Cat. No. B1664125
M. Wt: 186.59 g/mol
InChI Key: IYTUKSIOQKTZEG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05208247
Procedure details
A mixture of 50 g of 3-chloro-4-hydroxybenzeneacetic acid, 250 ml of methyl alcohol and 10 ml of concentrated sulfuric acid is heated at reflux temperature for 23.5 hours. The cooled solution is diluted with water and extracted with methylene chloride. The organic layer is washed with saturated sodium bicarbonate and saturated sodium chloride, dried and concentrated in vacuo. The residue is purified by column chromatography (silica gel:30% ethyl acetate/hexane) to give 49.9 g of the desired product.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[C:4]([CH2:9][C:10]([OH:12])=[O:11])[CH:5]=[CH:6][C:7]=1[OH:8].[CH3:13]O.S(=O)(=O)(O)O>O>[CH3:13][O:11][C:10](=[O:12])[CH2:9][C:4]1[CH:5]=[CH:6][C:7]([OH:8])=[C:2]([Cl:1])[CH:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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50 g
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|
Type
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reactant
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Smiles
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ClC=1C=C(C=CC1O)CC(=O)O
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|
Name
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|
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Quantity
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250 mL
|
|
Type
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reactant
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|
Smiles
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CO
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|
Name
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|
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Quantity
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10 mL
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|
Type
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reactant
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|
Smiles
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S(O)(O)(=O)=O
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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solvent
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Smiles
|
O
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Conditions
Other
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Conditions are dynamic
|
1
|
|
Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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is heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux temperature for 23.5 hours
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|
Duration
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23.5 h
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with methylene chloride
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WASH
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Type
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WASH
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|
Details
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The organic layer is washed with saturated sodium bicarbonate and saturated sodium chloride
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue is purified by column chromatography (silica gel:30% ethyl acetate/hexane)
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Outcomes
Product
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Name
|
|
|
Type
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product
|
|
Smiles
|
COC(CC1=CC(=C(C=C1)O)Cl)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 49.9 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
